N',N'-dibenzyl-N-(4-fluorophenyl)butanediamide

• IUPAC Name: N',N'-dibenzyl-N-(4-fluorophenyl)butanediamide
• InChI: InChI=1S/C24H23FN2O2/c25-21-11-13-22(14-12-21)26-23(28)15-16-24(29)27(17-19-7-3-1-4-8-19)18-20-9-5-2-6-10-20/h1-14H,15-18H2,(H,26,28)
• InChI Key: PTBOEFVVLIOGTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)CCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C24H23FN2O2
• Molecular Weight: 390.4 g/mol
• CAS No.: 329079-62-1

Description

“N’,N’-dibenzyl-N-(4-fluorophenyl)butanediamide” is a chemical compound with the molecular formula C24H23FN2O2. It has a molecular weight of 390.46.

Scientific Research Applications

Synthetic Applications and Chemical Transformations

N',N'-dibenzyl-N-(4-fluorophenyl)butanediamide's chemical structure offers a platform for diverse synthetic transformations. For instance, its structural motif finds relevance in the synthesis of complex molecules through reactions such as difluoromethylation of terminal alkynes, showcasing the versatility of fluoroform as a difluorocarbene source (Okusu, Tokunaga, & Shibata, 2015). Similarly, studies on benzylamides derived from natural sources underscore the utility of the this compound scaffold in accessing new chemical entities with potential bioactivity (Khalil, 2006).

Material Science and Engineering

In material science, the structural components of this compound contribute to the development of advanced materials. For example, its derivatives have been explored for the synthesis of metal-organic frameworks (MOFs) with specific pore sizes, demonstrating applications in gas and vapor separations (Xue et al., 2015). This illustrates the compound's relevance in creating materials with tailored properties for environmental and industrial applications.

Catalysis and Reaction Mechanisms

The compound also plays a role in catalysis, where its framework is instrumental in facilitating reaction mechanisms such as hydroformylation processes. This has direct implications in the synthesis of pharmaceuticals, where precise structural modifications are crucial for activity (Botteghi, Marchetti, Paganelli, & Persi-Paoli, 2001). Additionally, its structure has been utilized in the development of selective reaction-based fluorescent probes for the discrimination of thiophenols over aliphatic thiols, highlighting its significance in analytical chemistry (Wang, Han, Jia, Zhou, & Deng, 2012).

Photolabile Groups in Polymer Science

Furthermore, the chemical framework of this compound is instrumental in the design of polymers with photolabile groups, facilitating the development of degradable materials and novel polymerization techniques (Zhao, Sterner, Coughlin, & Théato, 2012). This underscores the compound's utility in advancing polymer and materials science through innovative approaches to material design and functionality.